Cas no 103318-73-6 (Isoxazole,5-(2,4-dichloro-5-fluorophenyl)-)

• Product Name: Isoxazole,5-(2,4-dichloro-5-fluorophenyl)-
• CAS No: 103318-73-6
• MF: C₉H₄Cl₂FNO
• MW: 232.038563728333
• CID: 125588
• PubChem ID: 53425008
• Update Time: 2025-04-18

Isoxazole,5-(2,4-dichloro-5-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,5-(2,4-dichloro-5-fluorophenyl)-
• 3-(2,4-dichloro-5-fluorophenyl)-1,2-oxazole
• 3-(2,4-DICHLORO-5-FLUOROPHENYL)ISOXAZOLE
• ACMC-20m669
• AG-D-13917
• CTK4A1945
• 103318-73-6
• DTXSID90698692

• Inchi： 1S/C9H4Cl2FNO/c10-6-4-7(11)8(12)3-5(6)9-1-2-14-13-9/h1-4H
• InChI Key： XQDCPMPMYPHRBJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=CON=1)F)Cl

Computed Properties

• Exact Mass: 230.96500
• Monoisotopic Mass: 230.9653973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03000
• LogP: 3.78750